Cas no 3652-32-2 (4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol)

• Product Name: 4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol
• CAS No: 3652-32-2
• MF: C₈H₈N₄S
• MW: 192.240919113159
• MDL: MFCD00112607
• CID: 321492
• PubChem ID: 738547
• Update Time: 2025-07-01

4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-4-methyl-5-(4-pyridinyl)-
• 4-methyl-3-pyridin-4-yl-1H-1,2,4-triazole-5-thione
• 4-methyl-5-(4-pyridyl)-4H-1,2,4-triazole-3-thiol
• 4-METHYL-5-PYRIDIN-4-YL-4H-[1,2,4]TRIAZOLE-3-THIOL
• 3-Mercapto-4-methyl-5-(4-pyridyl)-1,2,4-triazole
• 4H-1,2,4-Triazole-3-thiol,4-methyl-5-(4-pyridyl)
• 4-methyl-5-(4-pyridyl)-1,2,4-triazole-3-thiol
• 4-methyl-5-pyridin-4-yl-2,4-dihydro-[1,2,4]triazole-3-thione
• 4-methyl-5-pyridin-4-yl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• Pyridine,4-(3-mercapto-4-methyl-5-(4H-1,2,4-triazolyl))
• 4-methyl-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• Pyridine, 4-(3-mercapto-4-methyl-5-(4H-1,2,4-triazolyl))-
• 4H-1,2,4-Triazole-3-thiol, 4-methyl-5-(4-pyridyl)-
• 4H-1,2,4-Triazole-3-thiol, 4-methyl-5-(4-py
• MFCD00112607
• SCHEMBL1543914
• SR-01000585630
• 3652-32-2
• SR-01000585630-1
• 2,4-Dihydro-4-methyl-5-(4-pyridyl)-3H-1,2,4-triazole-3-thione
• 4-Methyl-5-(4-pyridinyl)-4H-1,2,4-triazole-3-thiol #
• Oprea1_244805
• CHEMBL4852202
• CS-0040662
• 4-methyl-5-pyridin-4-yl-4h-1,2,4-triazole-3-thiol
• EN300-03529
• HMS556F18
• 4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol
• Maybridge1_005232
• BB 0217198
• Z56853822
• F3369-0319
• 4-methyl-5-pyridin-4-yl-4H-[1,2,4]-triazole-3-thiol
• 2,4-dihydro-4-methy-5-(4-pyridyl)-3H-1,2,4-triazole-3-thione
• DTXSID30190024
• BRN 0612127
• 4H-1,2,4-Triazole-3-thiol, 4-methyl-5-(4-pyridinyl)-
• PS-6217
• FT-0677312
• 2,4-Dihydro-4-methyl-5-(4-pyridinyl)-3H-1,2,4-triazole-3-thione
• A874335
• 4-methyl-5-(pyridin-4-yl)-4h-[1,2,4]triazole-3-thiol
• AKOS000100098
• D72678
• 4-METHYL-5-(4-PYRIDYL)-4H-1,2,4-TRIAZOL-3-YLHYDROSULFIDE
• AKOS000273993
• 4-METHYL-5-(PYRIDIN-4-YL)-2H-1,2,4-TRIAZOLE-3-THIONE
• 4-methyl-5-(pyridin-4-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
• ALBB-018436
• STK231780
• STK004513
• DB-069396

• MDL： MFCD00112607
• Inchi： 1S/C8H8N4S/c1-12-7(10-11-8(12)13)6-2-4-9-5-3-6/h2-5H,1H3,(H,11,13)
• InChI Key： ACDUEIIMRXEFHO-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CN=CC=2)N1C
• BRN： 0612127

Computed Properties

• Exact Mass: 192.04700
• Monoisotopic Mass: 192.046967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 0.6

Experimental Properties

• Density: 1.4
• Melting Point: 287 °C
• Boiling Point: 294.6°Cat760mmHg
• Flash Point: 132°C
• Refractive Index: 1.727
• PSA: 82.40000
• LogP: 1.16580

4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol

Compound CAS No. 3652-32-2: 4-Methyl-5-(Pyridin-4-Yl)-1,2,4-Triazole-3-Thiol

4-Methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol (CAS No. 3652-32-2) is a heterocyclic compound with a unique structure that combines a triazole ring and a pyridine moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, drug discovery, and catalysis. The 1,2,4-triazole core is a well-known scaffold in medicinal chemistry, often used to design bioactive molecules with diverse pharmacological properties.

The synthesis of 4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled the efficient construction of this compound with high purity and yield. For instance, researchers have explored the use of microwave-assisted synthesis and continuous flow chemistry to streamline the production process. These techniques not only enhance reaction efficiency but also reduce environmental impact by minimizing waste generation.

One of the most promising applications of CAS No. 3652-32-2 lies in its potential as a building block for advanced materials. The compound's ability to form stable coordination complexes has been exploited in the development of novel metallopolymers and hybrid materials. For example, studies have demonstrated that 4-methyl-5-(pyridin-4-yl)-1,2,4-triazole-3-thiol can act as a versatile ligand for transition metals such as copper and nickel. These complexes exhibit unique magnetic and electronic properties, making them suitable for applications in spintronics and energy storage devices.

In the field of drug discovery, CAS No. 3652-32-2 has shown potential as a lead compound for designing anti-inflammatory and anticancer agents. The 1,2,4-triazole moiety is known to exhibit significant biological activity due to its ability to interact with various protein targets. Recent research has focused on modifying the substituents on the pyridine ring to enhance bioavailability and selectivity. For instance, the introduction of electron-withdrawing groups has been shown to improve the compound's ability to inhibit specific kinases associated with cancer progression.

The study of CAS No. 3652-32-2 has also extended into catalysis. The sulfur atom in the thiol group plays a critical role in enabling the compound to act as a ligand for palladium catalysts used in cross-coupling reactions. This property has been leveraged in the development of more efficient methods for synthesizing complex organic molecules. For example, researchers have reported that 4-methyl-pyridinyl-triazole-thiol can significantly accelerate Suzuki-Miyaura couplings under mild conditions.

From an environmental perspective, CAS No. 3652-32-X has been investigated for its potential use in water treatment technologies. The compound's ability to adsorb heavy metal ions from aqueous solutions has been explored as a sustainable alternative to conventional methods like ion exchange resin technology.

In conclusion, CAS No. 365X-X-X-X, commonly referred to as 4-methyl-pyridinyl-triazole-thiol, represents a versatile building block with wide-ranging applications across multiple disciplines.